Acetamide, N-(4-chloro-2-methylphenyl)-2-cyano-

Specification

• CAS No.: 90772-85-3
• Molecular Formula: C10H9ClN2O
• Molecular Weight: 208.64 g/mol
• IUPAC Name: N-(4-chloro-2-methylphenyl)-2-cyanoacetamide
• Standard InChI: InChI=1S/C10H9ClN2O/c1-7-6-8(11)2-3-9(7)13-10(14)4-5-12/h2-3,6H,4H2,1H3,(H,13,14)
• Standard InChI Key: CAHCTUSFXYSHMD-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)Cl)NC(=O)CC#N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)NC(=O)CC#N

Introduction

Acetamide, N-(4-chloro-2-methylphenyl)-2-cyano-, is a synthetic organic compound with the chemical formula C10H8ClN3O. It is identified by the CAS number 90772-85-3 and is listed in the EPA's Comptox database under the identifier DTXSID30384108. This compound is a specialized chemical product, manufactured and supplied by companies like SynHet.

Synthesis and Manufacturing

The synthesis of Acetamide, N-(4-chloro-2-methylphenyl)-2-cyano-, typically involves reactions that form the acetamide backbone and introduce the cyano group. While specific synthesis protocols for this compound are not detailed in the available literature, similar compounds are often synthesized through reactions involving chloroacetyl chloride or other chloroacetamide derivatives.

Biological Activity and Potential Applications

Although specific biological activity data for Acetamide, N-(4-chloro-2-methylphenyl)-2-cyano-, are not widely reported, compounds with similar structures have shown potential in various biological applications. For instance, chloroacetamides have been studied for their antimicrobial properties, with variations in the phenyl ring substituents affecting their efficacy against different microorganisms. The presence of a cyano group in this compound could potentially influence its reactivity and biological interactions.

Hazard and Exposure Data